Cas no 147647-75-4 (2H-Pyran-6-carboxaldehyde,4-hydroxy-2-oxo-)

• Product Name: 2H-Pyran-6-carboxaldehyde,4-hydroxy-2-oxo-
• CAS No: 147647-75-4
• MF: C₆H₄O₄
• MW: 140.09356212616
• CID: 100719
• PubChem ID: 54723298
• Update Time: 2025-04-18

2H-Pyran-6-carboxaldehyde,4-hydroxy-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-6-carboxaldehyde,4-hydroxy-2-oxo-
• 2H-Pyran-6-carboxaldehyde, 4-hydroxy-2-oxo- (9CI)
• 2H-Pyran-6-carboxaldehyde,4-hydroxy-2-oxo-(9ci)
• 4-Hydroxy-2-oxo-2H-pyran-6-carbaldehyde
• 147647-75-4
• GBDXQDMOLYYEMT-UHFFFAOYSA-N
• 6-formyl-4-hydroxypyran-2-one
• SCHEMBL6747787

• Inchi： 1S/C6H4O4/c7-3-5-1-4(8)2-6(9)10-5/h1-3,8H
• InChI Key： GBDXQDMOLYYEMT-UHFFFAOYSA-N
• SMILES： O1C(C=C(C=C1C=O)O)=O

Computed Properties

• Exact Mass: 140.01092
• Monoisotopic Mass: 140.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives